Cas no 1121595-62-7 (3-[(2,3-Difluorophenyl)methoxy]azetidine)

• Product Name: 3-[(2,3-Difluorophenyl)methoxy]azetidine
• CAS No: 1121595-62-7
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 5526456
• Update Time: 2025-10-28

3-[(2,3-Difluorophenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(2,3-Difluorophenyl)methoxy]azetidine
• Azetidine, 3-[(2,3-difluorophenyl)methoxy]-
• 3-((2,3-Difluorobenzyl)oxy)azetidine

• Inchi： 1S/C10H11F2NO/c11-9-3-1-2-7(10(9)12)6-14-8-4-13-5-8/h1-3,8,13H,4-6H2
• InChI Key： SRLWXNDKWOKXJY-UHFFFAOYSA-N
• SMILES： N1CC(OCC2=CC=CC(F)=C2F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-[(2,3-Difluorophenyl)methoxy]azetidine

3-[(2,3-Difluorophenyl)methoxy]azetidine: A Comprehensive Overview

The compound 3-[(2,3-Difluorophenyl)methoxy]azetidine (CAS No. 1121595-62-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with unique chemical properties. The presence of a difluorophenyl group introduces additional complexity and functionality to the molecule, making it a valuable subject for research and development.

Azetidines, as a class, are known for their rigidity and potential as building blocks in drug design. The methoxy group attached to the azetidine ring in this compound further enhances its reactivity and bioavailability. Recent studies have explored the synthesis of azetidine derivatives with fluorinated aromatic substituents, highlighting their potential as intermediates in the development of novel therapeutic agents.

The synthesis of 3-[(2,3-Difluorophenyl)methoxy]azetidine involves a multi-step process that combines principles of organic synthesis and catalytic chemistry. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of fluorinated aromatic compounds in such syntheses has been particularly advantageous due to their stability and reactivity under diverse conditions.

From a pharmacological perspective, this compound exhibits intriguing biological activity. Preclinical studies have demonstrated its potential as an antimicrobial agent, with notable activity against a range of bacterial strains. Additionally, its ability to modulate cellular signaling pathways suggests applications in the treatment of inflammatory diseases and cancer.

Recent advancements in computational chemistry have further illuminated the structural dynamics of 3-[(2,3-Difluorophenyl)methoxy]azetidine. Molecular modeling studies have revealed key interactions between the compound and target proteins, providing insights into its mechanism of action. These findings underscore the importance of fluorinated substituents in enhancing drug-target binding affinity.

In terms of applications, this compound is being explored for its potential in drug delivery systems. Its unique chemical properties make it an ideal candidate for designing prodrugs or targeted drug carriers. Researchers are also investigating its role in bioisosteric replacements, where it can serve as a substitute for less optimal functional groups in existing drugs.

Looking ahead, the development of novel azetidine derivatives with tailored functionalities remains a promising area of research. The integration of advanced synthetic techniques with computational modeling will undoubtedly pave the way for innovative therapeutic solutions.